Cas no 1344962-49-7 (Butanamide, 2-bromo-N-[(1S)-1-phenylethyl]-)

• Product Name: Butanamide, 2-bromo-N-[(1S)-1-phenylethyl]-
• CAS No: 1344962-49-7
• MF: C₁₂H₁₆BrNO
• MW: 270.165542602539
• CID: 5149609
• Update Time: 2025-05-24

Butanamide, 2-bromo-N-[(1S)-1-phenylethyl]- Chemical and Physical Properties

Names and Identifiers

• Butanamide, 2-bromo-N-[(1S)-1-phenylethyl]-
• 2-Bromo-N-((S)-1-phenylethyl)butanamide

• Inchi： 1S/C12H16BrNO/c1-3-11(13)12(15)14-9(2)10-7-5-4-6-8-10/h4-9,11H,3H2,1-2H3,(H,14,15)/t9-,11?/m0/s1
• InChI Key： KWJRDEPTKUECIW-FTNKSUMCSA-N
• SMILES： C(N[C@H](C1=CC=CC=C1)C)(=O)C(Br)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls N-acyl amines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides N-acyl amines

Additional information on Butanamide, 2-bromo-N-[(1S)-1-phenylethyl]-

Butanamide, 2-bromo-N-[(1S)-1-phenylethyl] (CAS No. 1344962-49-7)

The compound Butanamide, 2-bromo-N-[(1S)-1-phenylethyl] (CAS No. 1344962-49-7) is a specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a bromine atom attached to the second carbon of a butanamide backbone and an (S)-configured phenethyl group as the substituent on the nitrogen atom. The stereochemistry at the chiral center (S configuration) plays a crucial role in determining its physical and chemical properties, as well as its interactions in biological systems.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its structure makes it an ideal candidate for exploring interactions with various biological targets, such as enzymes and receptors. The phenethyl group introduces aromaticity and hydrophobicity, which are often desirable in drug molecules to enhance membrane permeability and binding affinity. The bromine atom, on the other hand, contributes to the molecule's electronic properties and can serve as a site for further functionalization or bioisosteric replacements in medicinal chemistry.

In terms of synthesis, Butanamide, 2-bromo-N-[(1S)-1-phenylethyl] can be prepared through a variety of methods, including nucleophilic substitution reactions or amide bond formation techniques. The stereochemistry at the chiral center is typically controlled during the synthesis process to ensure high enantiomeric purity, which is essential for its applications in asymmetric catalysis or chiral resolution studies.

From a materials science perspective, this compound has shown promise in polymer chemistry and surface modification applications. Its amide functionality can be utilized to create cross-linked networks or self-assembled monolayers, which are valuable in creating advanced materials with tailored properties such as improved adhesion or corrosion resistance.

Recent advancements in computational chemistry have enabled researchers to model the electronic structure and reactivity of this compound with unprecedented accuracy. These studies have provided insights into its potential role as a catalyst or a building block in organic synthesis reactions. Additionally, its ability to form hydrogen bonds due to the amide group has been explored in supramolecular chemistry contexts, leading to innovative designs of host-guest complexes and molecular recognition systems.

In conclusion, Butanamide, 2-bromo-N-[(1S)-1-phenylethyl] (CAS No. 1344962-49-7) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and stereochemistry make it an invaluable tool for researchers in drug discovery, materials science, and organic synthesis. As ongoing research continues to uncover new properties and functionalities of this compound, its significance in both academic and industrial settings is expected to grow further.